Cas no 5073-65-4 (1,3-Cyclohexanedione, 2-methyl-2-(3-oxobutyl)-)

• Product Name: 1,3-Cyclohexanedione, 2-methyl-2-(3-oxobutyl)-
• CAS No: 5073-65-4
• MF: C₁₁H₁₆O₃
• MW: 196.242943763733
• CID: 364186
• PubChem ID: 539030
• Update Time: 2025-04-19

1,3-Cyclohexanedione, 2-methyl-2-(3-oxobutyl)- Chemical and Physical Properties

Names and Identifiers

• 1,3-Cyclohexanedione, 2-methyl-2-(3-oxobutyl)-
• 2-methyl-2-(3-oxobutyl)cyclohexane-1,3-dione
• 2-methyl-2-(3-oxo-butyl)-cyclohexane-1,3-dione
• 5073-65-4
• 2-Methyl-2-(3-oxobutyl)-1,3-cyclohexanedione #
• 2-(gamma-oxobutyl)-2-methylcyclohexane-1,3-dione
• AKOS015907061
• 2-Methyl-2-(3-oxobutyl)-1,3-cyclohexanedione
• SCHEMBL267389
• DTXSID20337143

• Inchi： 1S/C11H16O3/c1-8(12)6-7-11(2)9(13)4-3-5-10(11)14/h3-7H2,1-2H3
• InChI Key： ZNVNGGMKNCURSF-UHFFFAOYSA-N
• SMILES： O=C1CCCC(C1(C)CCC(C)=O)=O

Computed Properties

• Exact Mass: 196.10998
• Monoisotopic Mass: 196.109944368g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 14
• Rotatable Bond Count: 3
• Complexity: 262
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.4
• Topological Polar Surface Area: 51.2Ų

Experimental Properties

• PSA: 51.21